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Physical & Chemical Properties of Tralomethrin

The following table summarizes key properties that influence tralomethrin's environmental distribution and

persistence [1] [2]:

Property Value Significance

Common Name Tralomethrin Insecticide; Veterinary substance

Chemical Formula C₂₂H₁₉Br₄NO₃ Synthetic pyrethroid ester insecticide

Molecular Mass 665.0 g/mol -

Water Solubility (at 20°C,

pH 7)

0.08 mg/L Low solubility, indicating high potential to

adsorb to soil and sediment [1]

Octanol-Water Partition
Coefficient (Log P)

5 High lipophilicity, leading to bioaccumulation

potential [1]

Vapour Pressure (at 20°C) 4.80 × 10⁻⁶ mPa Low volatility, unlikely to significantly volatilize

[1]
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Property Value Significance

Soil Degradation (DT₅₀,
aerobic)

3 days (typical); 27 days
(lab at 20°C)

Ranges from non-persistent to moderately
persistent depending on conditions [1]

| Hydrolysis Half-life (Varies by pH) | Acidic: 167 days Neutral: 15.5 days Alkaline: 38.9 days | Stability is

highly dependent on environmental pH [3] |

Environmental Fate and Degradation Pathways

Tralomethrin enters aquatic environments primarily through spray drift and surface runoff [4]. Once in the

environment, its fate is determined by several processes.

Abiotic Degradation

Advanced Oxidation Processes (AOPs): Recent research demonstrates the effectiveness of AOPs for

degrading tralomethrin in water. Key findings include [3] [5]:

O₃/UV Combined Treatment: This method showed the highest UV₂₅₄ removal efficiency at
51.72%, indicating effective breakdown of the parent compound.
UV Irradiation Alone: While its removal efficiency was lower (20.69%), it achieved the highest

debromination efficiency (40.51%). Debromination is a critical detoxification step.
Detoxification Evidence: Toxicity assays with zebrafish embryos confirmed that degradation

products from UV and O₃/UV treatments showed significantly reduced toxicity, with normal
hatching rates and lower malformation.

Transformation to Deltamethrin: A key metabolic pathway is the rapid debromination of

tralomethrin to form deltamethrin, a similarly toxic pyrethroid. This reaction is mediated by tissue

thiols like glutathione and occurs in both mammals and the environment [2].

Biotic Degradation

Microbial Biodegradation: Pyrethroids can be degraded by various bacterial and fungal strains

(e.g., Bacillus, Pseudomonas, Aspergillus spp.) [6].
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Initial Step: The primary mechanism is the hydrolysis of the ester bond, catalyzed by

carboxylesterase enzymes.
Metabolic Outcome: Microbes can use pyrethroids as a carbon and nitrogen source, with 3-

phenoxybenzoic acid being a common metabolic intermediate.

The workflow below illustrates the key degradation pathways and their outcomes:
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Experimental Protocol: Degradation and Toxicity
Assessment

For researchers, here is a detailed methodology for assessing tralomethrin degradation and its toxicological

impact, based on a recent study [3] [5].

Chemical Degradation Experiment

Materials:

Chemical: Tralomethrin (purity ≥ 95.70%)
Treatments:

UV: UV irradiation (wavelength 254 nm)
O₃: Ozone oxidation

O₃/UV: Combined ozone and UV irradiation
Procedure:

Prepare tralomethrin stock solutions in dimethyl sulfoxide (DMSO).
Expose the solutions to the respective treatments for set durations (e.g., 10 minutes for UV).

Analyze samples using techniques like:
UV₂₅₄ absorbance to measure removal efficiency.

Debromination efficiency calculation.
Liquid Chromatography-Mass Spectrometry (LC-MS) to identify photodegradation

products.

Toxicity Assessment using Zebrafish Embryos

Model Organism: Wild-type zebrafish (Danio rerio).

Procedure:
Exposure: Culture zebrafish embryos and expose them to the degradation products from the

chemical experiments.
Endpoint Measurements:

Acute Toxicity: Record mortality, hatching rates, and malformation rates.
Behavioral Analysis: Assess locomotor activity and movement patterns.

Molecular Analysis:
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Use whole-mount in situ hybridization (WISH) to examine the expression of

neural development markers (e.g., slc6a3, th).
Perform transcriptomic analysis to evaluate changes in gene expression.

Data Analysis: Compare results from treated samples against a control group exposed only to the
parent tralomethrin compound to determine the degree of detoxification.

Ecological Impact and Regulatory Status

High Aquatic Toxicity: Tralomethrin is classified as a "forever chemical" under specific regulatory
rules due to its high toxicity to aquatic organisms [1]. The 96-h LC₅₀ for rainbow trout is 0.0016

mg/L, and the 48-h EC₅₀ for Daphnia magna is 0.000038 mg/L [3] [1].
Regulatory Status: Tralomethrin is not approved for use in the European Union according to EC

Regulation 1107/2009 [1].

The environmental management of tralomethrin requires robust strategies. While Advanced Oxidation

Processes, particularly UV-based treatments, show promise for effective detoxification, complete risk

assessment must consider the potential for toxic transformation products.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [environmental fate and degradation of Tralomethrin]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b545695#environmental-

fate-and-degradation-of-tralomethrin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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